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Compound of Interest

Adenosine 2-amidine
Compound Name: _
hydrochloride

Cat. No.: B12399854

Technical Guide: Adenosine 2-Amidine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Adenosine 2-amidine hydrochloride is a synthetic analog of the endogenous nucleoside
adenosine. Like adenosine, it is anticipated to interact with adenosine receptors, which are
implicated in a multitude of physiological processes, including vasodilation, inflammation, and
neurotransmission. This technical guide provides a comprehensive overview of the core
physicochemical properties of Adenosine 2-amidine hydrochloride, putative experimental
protocols for its characterization, and a theoretical framework for its mechanism of action based
on the known signaling pathways of analogous adenosine receptor agonists. This document is
intended to serve as a foundational resource for researchers investigating the therapeutic
potential of this compound.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for
its application in experimental research. The key quantitative data for Adenosine 2-amidine
hydrochloride are summarized in the table below.
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Property Value Source(s)
Molecular Weight 345.74 g/mol [1112]
Molecular Formula C11H16CIN7O4 [1][2]

Typically =98% (analytical
Purity methods may include HPLC,
NMR)

Soluble in DMSO (e.g., at 10

Solubility M)
m

. Store at -20°C for long-term
Storage Conditions N
stability.

Putative Mechanism of Action and Signaling
Pathway

Based on its structural similarity to adenosine, Adenosine 2-amidine hydrochloride is
hypothesized to act as an agonist at adenosine receptors, particularly the A2A subtype, which
are G-protein coupled receptors. Activation of the A2A receptor initiates a signaling cascade
that plays a crucial role in various cellular responses.

Adenosine A2A Receptor Signaling Pathway

The binding of an agonist, such as Adenosine 2-amidine hydrochloride, to the A2A receptor
is expected to trigger a conformational change in the receptor, leading to the activation of the
associated Gs alpha subunit of the G-protein complex. This, in turn, activates adenylyl cyclase,
which catalyzes the conversion of ATP to cyclic AMP (CAMP). The subsequent increase in
intracellular cAMP levels leads to the activation of Protein Kinase A (PKA), which then
phosphorylates downstream target proteins, resulting in a cellular response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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